Cas no 1203579-53-6 (3,7-Dibromo-4-hydroxyquinoline)

• Product Name: 3,7-Dibromo-4-hydroxyquinoline
• CAS No: 1203579-53-6
• MF: C₉H₅Br₂NO
• MW: 302.950100660324
• CID: 2602589
• PubChem ID: 329773653
• Update Time: 2025-05-20

3,7-Dibromo-4-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3,7-Dibromo-4-hydroxyquinoline
• DTXSID30671085
• MFCD13192872
• 3,7-Dibromo-4-hydroxyquinoline, AldrichCPR
• G79059
• 1203579-53-6
• 3,7-dibromo-1H-quinolin-4-one
• 3,7-Dibromoquinolin-4(1H)-one
• 3,7-Dibromoquinolin-4-ol
• DTXCID40621834
• AS-85367

• MDL： MFCD13192872
• Inchi： 1S/C9H5Br2NO/c10-5-1-2-6-8(3-5)12-4-7(11)9(6)13/h1-4H,(H,12,13)
• InChI Key： FCRKTWYWSKVPGU-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=C(C=CC=2C1=O)Br

Computed Properties

• Exact Mass: 302.87174g/mol
• Monoisotopic Mass: 300.87379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

3,7-Dibromo-4-hydroxyquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Additional information on 3,7-Dibromo-4-hydroxyquinoline

3,7-Dibromo-4-hydroxyquinoline: A Comprehensive Overview

3,7-Dibromo-4-hydroxyquinoline, identified by the CAS registry number 1203579-53-6, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the quinoline family, which has been extensively studied due to its diverse biological activities and potential applications in drug development. The structure of 3,7-dibromo-4-hydroxyquinoline consists of a quinoline ring system with bromine atoms at positions 3 and 7, and a hydroxyl group at position 4, making it a unique derivative with promising properties.

The synthesis of 3,7-dibromo-4-hydroxyquinoline involves several steps, including bromination and hydroxylation reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

In terms of physical properties, 3,7-dibromo-4-hydroxyquinoline exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 3,7-dibromo-4-hydroxyquinoline has been a focal point of recent studies. Experimental data indicate that this compound possesses potent antimicrobial properties against a range of bacterial and fungal strains. Additionally, it has shown promising anti-inflammatory effects in vitro, suggesting its potential as a lead compound for the development of novel therapeutic agents.

Recent research has also highlighted the role of 3,7-dibromo-4-hydroxyquinoline as a potential anticancer agent. Studies conducted on human cancer cell lines reveal that this compound induces apoptosis through modulation of key signaling pathways involved in cell proliferation and survival. These findings underscore its potential as a candidate for further preclinical evaluation.

In terms of applications, 3,7-dibromo-4-hydroxyquinoline has found utility in the field of materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are actively exploring its integration into advanced materials to enhance device performance.

The environmental impact of 3,7-dibromo-4-hydroxyquinoline is another area of interest. Studies on its biodegradation and toxicity profiles are underway to ensure its safe handling and disposal. Preliminary results suggest that it exhibits low toxicity to aquatic organisms under controlled conditions.

In conclusion, 3,7-dibromo-4-hydroxyquinoline, with its unique chemical structure and diverse biological activities, represents a valuable compound with wide-ranging applications in medicine and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as an important molecule in contemporary chemical research.